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Compound of Interest

Compound Name: Gancaonin |

Cat. No.: B158003

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of Gancaonin I, a naturally occurring
isoflavonoid.

Given the absence of a specific Safety Data Sheet (SDS) for Gancaonin I, this guidance is
based on general best practices for the disposal of laboratory chemical waste and takes into
consideration its classification as a phenolic compound. A conservative approach is
recommended, treating Gancaonin | as a potentially hazardous substance.

Gancaonin I: Key Data

The following table summarizes the available quantitative data for Gancaonin I.

Property Value Source

Molecular Formula C21H2205 PubChem[1]
Molecular Weight 354.4 g/mol PubChem|[1]
Melting Point 125 -127 °C PubChem[1]
Physical Description Solid PubChem[1]
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Currently, there are no standardized experimental protocols specifically for the disposal of
Gancaonin I. The procedures outlined below are derived from general chemical waste disposal
guidelines.

Gancaonin | Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Gancaonin | waste.
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Figure 1. Logical workflow for the proper disposal of Gancaonin | waste.
Step-by-Step Disposal Procedures
Follow these procedural steps to ensure the safe and compliant disposal of Gancaonin I.
1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling Gancaonin | waste, including a lab coat,
safety glasses or goggles, and chemical-resistant gloves.

2. Waste Identification and Segregation:

e Solid Waste: Collect pure Gancaonin I, contaminated powders, and residues in a dedicated,
labeled hazardous waste container.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b158003?utm_src=pdf-body
https://www.benchchem.com/product/b158003?utm_src=pdf-body
https://www.benchchem.com/product/b158003?utm_src=pdf-body
https://www.benchchem.com/product/b158003?utm_src=pdf-body-img
https://www.benchchem.com/product/b158003?utm_src=pdf-body
https://www.benchchem.com/product/b158003?utm_src=pdf-body
https://www.benchchem.com/product/b158003?utm_src=pdf-body
https://www.benchchem.com/product/b158003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Liquid Waste: Dispose of solutions containing Gancaonin | in a sealed, labeled container for
liquid chemical waste. Do not mix with other incompatible waste streams.

o Contaminated Materials: Items such as pipette tips, tubes, and gloves that have come into
contact with Gancaonin | should be collected in a separate, sealed container labeled as
hazardous waste.

o Sharps: Any needles or blades contaminated with Gancaonin | must be disposed of in a
designated sharps container.

3. Waste Containment and Labeling:

» Use containers that are compatible with chemical waste, are in good condition, and have a
secure lid.

o Clearly label all waste containers with "Hazardous Waste," the full chemical name
"Gancaonin |," and the approximate concentration and quantity. Follow your institution's
specific labeling requirements.

4. Storage:

» Store waste containers in a designated, well-ventilated, and secure area, away from general
laboratory traffic.

e Ensure that incompatible waste types are stored separately to prevent accidental reactions.

5. Final Disposal:

e Do not dispose of Gancaonin |, in any form, down the sink or in the regular trash.[2][3]

» Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4]

Disclaimer: The absence of a specific Safety Data Sheet for Gancaonin | necessitates a
cautious approach to its disposal. The procedures outlined above are based on general
principles of laboratory safety and chemical waste management. Always consult your
institution's specific waste disposal policies and procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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